Cas no 820238-22-0 (1H-Inden-1-one, 2,3-dihydro-4-propoxy-)

• Product name: 1H-Inden-1-one, 2,3-dihydro-4-propoxy-
• CAS No: 820238-22-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 700572
• PubChem ID: 60730535

1H-Inden-1-one, 2,3-dihydro-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-4-propoxy-
• 4-propoxy-2,3-dihydroinden-1-one
• DTXSID60733988
• 4-Propoxy-2,3-dihydro-1H-inden-1-one
• KPTQUFFGBQHGDD-UHFFFAOYSA-N
• AKOS009165459
• 820238-22-0
• 4-propoxy-1-indanone
• 4-propoxy-indan-1-one
• SCHEMBL4817908

• Inchi： InChI=1S/C12H14O2/c1-2-8-14-12-5-3-4-9-10(12)6-7-11(9)13/h3-5H,2,6-8H2,1H3
• InChI Key： KPTQUFFGBQHGDD-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=CC2=C1CCC2=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų